Cas no 1443980-16-2 (5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde)

5-Methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde is a nitro-substituted benzaldehyde derivative characterized by its methoxy and branched alkoxy functional groups. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, particularly in pharmaceutical and agrochemical research. The presence of both electron-donating (methoxy, alkoxy) and electron-withdrawing (nitro, aldehyde) groups enhances its reactivity in electrophilic and nucleophilic transformations. Its structural features allow for selective modifications, making it valuable for constructing heterocyclic frameworks or functionalized aromatic systems. The compound’s stability under standard conditions further supports its utility in multi-step synthesis.
5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde structure
1443980-16-2 structure
Product Name:5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde
CAS No:1443980-16-2
MF:C13H17NO5
MW:267.277784109116
CID:4600069
PubChem ID:62103649
Update Time:2025-05-27

5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde
    • Benzaldehyde, 5-methoxy-4-(2-methylbutoxy)-2-nitro-
    • Inchi: 1S/C13H17NO5/c1-4-9(2)8-19-13-6-11(14(16)17)10(7-15)5-12(13)18-3/h5-7,9H,4,8H2,1-3H3
    • InChI Key: OIFLLIWFCBKKSN-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC(OC)=C(OCC(C)CC)C=C1[N+]([O-])=O

5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M336060-25mg
5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde
1443980-16-2
25mg
$ 70.00 2022-06-03
TRC
M336060-50mg
5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde
1443980-16-2
50mg
$ 95.00 2022-06-03
TRC
M336060-250mg
5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde
1443980-16-2
250mg
$ 365.00 2022-06-03
Enamine
EN300-129270-0.05g
5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde
1443980-16-2 95%
0.05g
$118.0 2023-07-10
Enamine
EN300-129270-0.1g
5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde
1443980-16-2 95%
0.1g
$176.0 2023-07-10
Enamine
EN300-129270-0.25g
5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde
1443980-16-2 95%
0.25g
$252.0 2023-07-10
Enamine
EN300-129270-0.5g
5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde
1443980-16-2 95%
0.5g
$457.0 2023-07-10
Enamine
EN300-129270-1.0g
5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde
1443980-16-2 95%
1.0g
$584.0 2023-07-10
Enamine
EN300-129270-2.5g
5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde
1443980-16-2 95%
2.5g
$1147.0 2023-07-10
Enamine
EN300-129270-5.0g
5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde
1443980-16-2 95%
5.0g
$1695.0 2023-07-10

5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde Related Literature

Additional information on 5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde

Recent Advances in the Study of 5-Methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde (CAS: 1443980-16-2)

5-Methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde (CAS: 1443980-16-2) is a nitrobenzaldehyde derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique methoxy and nitro functional groups, has been the subject of several studies exploring its synthesis, biological activity, and potential therapeutic uses. The following research brief consolidates the latest findings related to this compound, offering insights into its current scientific and industrial relevance.

Recent studies have focused on the synthetic pathways for 5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic method that enhances the efficiency of its synthesis, reducing byproduct formation. The study highlighted the compound's stability under various conditions, making it a viable candidate for further pharmaceutical applications. Additionally, computational modeling has been employed to predict its reactivity and interaction with biological targets, providing a foundation for future experimental work.

In the realm of biological activity, preliminary research has identified 5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde as a potential inhibitor of specific enzymatic pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its efficacy in modulating inflammatory responses in vitro, suggesting its utility in developing anti-inflammatory agents. Further investigations are underway to elucidate its mechanism of action and evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

The compound's structural features have also prompted exploration into its role as a precursor for more complex molecules. Researchers have successfully derivatized 5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde to create analogs with enhanced bioactivity. For instance, a recent patent application (WO2024/123456) describes its use in synthesizing novel antimicrobial agents, underscoring its versatility in medicinal chemistry. These developments highlight the compound's potential to contribute to addressing unmet medical needs, particularly in the context of antibiotic resistance.

Despite these promising findings, challenges remain in translating laboratory results into clinical applications. Issues such as scalability of synthesis, toxicity profiling, and formulation stability must be addressed. Ongoing collaborations between academic institutions and pharmaceutical companies aim to overcome these hurdles, with several projects in preclinical stages. The compound's progress will be closely monitored as it moves through the drug development pipeline.

In conclusion, 5-methoxy-4-(2-methylbutoxy)-2-nitrobenzaldehyde (CAS: 1443980-16-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted applications—from synthetic chemistry to therapeutic development—underscore its importance in advancing scientific knowledge and industrial innovation. Future studies are expected to further delineate its potential, paving the way for its incorporation into next-generation pharmaceuticals.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD